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Compound of Interest

Compound Name: 1,3-Difluoro-2-nitrobenzene

Cat. No.: B107855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1,3-Difluoro-2-nitrobenzene (CAS No. 19064-24-5). The procedural

guidance herein is designed to answer specific operational questions, ensuring the safety of all

laboratory personnel.

Hazard Identification and Personal Protective
Equipment (PPE)
1,3-Difluoro-2-nitrobenzene is a hazardous chemical that requires stringent safety measures.

Based on available safety data sheets for this compound and structurally similar fluorinated

nitroaromatic compounds, it is classified as a skin and eye irritant.[1] Inhalation and ingestion

may also be harmful.
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Parameter Value Source / Notes

CAS Number 19064-24-5 [1][2][3][4][5]

Molecular Formula C6H3F2NO2 [1][2][3][4][5]

Molecular Weight 159.09 g/mol [1][2]

Hazard Statements
Causes skin irritation, Causes

serious eye irritation.
[1]

Storage Conditions 2-8°C, in a cool, dark place. [1][3][5]

Purity >98.0% (GC) [1]

Acute Toxicity
Data not available. Assumed to

be harmful.
Based on related compounds.

Carcinogenicity Data not available.

Mutagenicity Data not available.

Recommended Personal Protective Equipment (PPE)
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Area Mandatory PPE
Specifications & Best

Practices

Eye/Face
Chemical safety goggles and a

face shield.

Goggles must be worn at all

times. A face shield is required

when there is a risk of

splashing.[6]

Skin/Body
Flame-resistant lab coat and

chemical-resistant apron.

A flame-resistant lab coat is

standard. For larger quantities

or splash risks, a chemical-

resistant apron or suit is

necessary.[6]

Hands

Double-gloving with

compatible chemical-resistant

gloves.

Inner Glove: Nitrile (for

incidental contact). Outer

Glove: Butyl or Neoprene

rubber for extended handling

and spill response. Butyl

rubber is recommended for

nitro-compounds.[7] Always

consult the glove

manufacturer's compatibility

chart.[6]

Respiratory
NIOSH-approved respirator

with organic vapor cartridges.

Required when working

outside of a certified chemical

fume hood or when aerosol

generation is possible.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical to minimize exposure and ensure safety. All

operations involving 1,3-Difluoro-2-nitrobenzene must be conducted within a properly

functioning chemical fume hood.[6]

Experimental Workflow

Preparation:
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Ensure the chemical fume hood is certified and functioning correctly.

Gather all necessary reagents and equipment.

Don all required PPE as specified in the table above.

Have an emergency spill kit readily accessible.

Handling and Use:

Dispense the chemical slowly and carefully to avoid splashing or aerosolization.

Keep the container tightly closed when not in use.[1]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling, even if gloves were worn.[1]

Post-Experiment:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Properly segregate and label all waste streams.

Disposal Plan: Waste Management Protocol
Proper disposal of 1,3-Difluoro-2-nitrobenzene and associated contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal

Chemical Waste:

1,3-Difluoro-2-nitrobenzene is a halogenated organic compound.[8]

Collect all surplus and non-recyclable solutions in a designated, labeled container for

halogenated organic waste.[8][9]
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Do not mix with non-halogenated waste to avoid increased disposal costs and

complexities.[10]

Arrange for disposal through a licensed professional waste disposal service.[9] Chemical

incineration with an afterburner and scrubber is the preferred method for halogenated

compounds.[9]

Contaminated PPE and Materials:

All disposable PPE (gloves, etc.) and materials (e.g., absorbent pads from a spill) that

have come into contact with 1,3-Difluoro-2-nitrobenzene must be treated as hazardous

waste.

Collect these materials in a separate, clearly labeled hazardous waste container.

Dispose of in accordance with institutional and local regulations for solid hazardous waste.

Visualization of Safe Handling Workflow
The following diagram outlines the critical steps for the safe handling of 1,3-Difluoro-2-
nitrobenzene from preparation to final disposal.
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling Phase

4. Disposal Phase

Verify Fume Hood Operation

Assemble All Materials & Reagents

Don Full, Correct PPE

Confirm Spill Kit Accessibility

Carefully Dispense Chemical

Conduct Experiment

Keep Container Tightly Closed

Decontaminate Surfaces & Glassware

Segregate Liquid & Solid Waste

Doff PPE Correctly

Wash Hands Thoroughly

Label Waste Containers Clearly

Store Waste in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,3-Difluoro-2-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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